Cas no 690962-11-9 (4-tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide
• CAS No: 690962-11-9
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5419355
• Update Time: 2025-05-23

4-tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(2-furylmethyl)benzenesulfonamide
• 4-tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C15H19NO3S/c1-15(2,3)12-6-8-14(9-7-12)20(17,18)16-11-13-5-4-10-19-13/h4-10,16H,11H2,1-3H3
• InChI Key： GPPVGDWGLPRUST-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide

4-Tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide (CAS No: 690962-11-9)

The compound 4-Tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide, identified by the CAS number 690962-11-9, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile properties and potential in drug design. The structure of this compound is characterized by a benzene ring substituted with a tert-butyl group at the para position and a sulfonamide group at the meta position, further modified by a furan moiety attached via a methylene bridge.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of the furan ring in this compound introduces additional electronic and steric effects, which can significantly influence its bioactivity. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 4-Tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzene sulfonic acid derivative, followed by nucleophilic substitution to introduce the tert-butyl group, and finally, the coupling reaction with the furan-containing amine. This compound has been synthesized with high purity, making it suitable for advanced characterization techniques such as NMR spectroscopy and mass spectrometry.

In terms of pharmacological activity, this compound has shown promising results in vitro assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties have been evaluated in animal models, indicating a possible role in treating chronic inflammatory diseases.

The unique combination of structural features in 4-Tert-butyl-N-(furan-2-yl)methylbenzene-1-sulfonamide makes it an attractive candidate for further exploration in drug discovery programs. Its ability to interact with multiple biological targets highlights the importance of continued research into its mechanism of action and therapeutic potential. Furthermore, advancements in computational chemistry have enabled researchers to predict its binding affinities to various protein targets, facilitating rational drug design efforts.

In conclusion, 4-Tert-butyl-N-(furan-2-yLmethylbenzene-1-sulfonamide) is a remarkable compound with significant implications for both academic research and industrial applications. Its structural complexity and functional diversity make it a valuable tool for advancing our understanding of molecular interactions and developing innovative therapeutic solutions.